Tert-butyl (6-chloro-5-fluoropyridin-3-yl)carbamate

• Molecular Formula: C10H12ClFN2O2
• Molecular Weight: 246.66 g/mol
• IUPAC Name: tert-butyl N-(6-chloro-5-fluoropyridin-3-yl)carbamate
• InChI: InChI=1S/C10H12ClFN2O2/c1-10(2,3)16-9(15)14-6-4-7(12)8(11)13-5-6/h4-5H,1-3H3,(H,14,15)
• InChI Key: ASILCVIXVSXXBJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC(=C(N=C1)Cl)F

Description

Tert-butyl (6-chloro-5-fluoropyridin-3-yl)carbamate is a useful research compound. Its molecular formula is C10H12ClFN2O2 and its molecular weight is 246.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A degassed mixture of 5-bromo-2-chloro-3-fluoropyridine (22.5 g, 107 mmol), tert-butyl carbamate (13.8 g, 117.5 mmol), tris(dibenzylideneacetone) dipalladium(0) (2.95 g, 3.2 mmol), XantPhos (2.48 g, 4.28 mmol) and cesium carbonate (69.7 g, 214 mmol) in dioxane (340 mL) was heated at 85° C. for 24 hours. The reaction mixture was cooled to ambient temperature and the resultant solid was removed by filtration. The resultant solid was washed with ethyl acetate followed by dichloromethane and the filtrate was combined and concentrated in-vacuo to afford a residue that was purified by flash chromatography (silica: cyclohexane to 25% ethyl acetate/cyclohexane) to afford the title compound as a pale yellow solid (22.6 g, 86%). 1H NMR (300 MHz, CDCl3): 8.04 (dd, J=10.1, 2.4 Hz, 1H), 7.98 (d, J=2.4 Hz, 1H), 6.62 (s, 1H), 1.53 (s, 9H).